Cas no 2172239-62-0 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid
• CAS No: 2172239-62-0
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 6054699
• PubChem ID: 165563675
• Update Time: 2025-10-22

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid
• 2172239-62-0
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}oxy)acetic acid
• EN300-1547712

• Inchi： 1S/C24H24N2O6/c27-21(28)13-32-26-22(29)24-10-14(24)9-15(11-24)25-23(30)31-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： FISLBSZESXTDLE-UHFFFAOYSA-N
• SMILES： O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NOCC(=O)O

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid

Introduction to 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid (CAS No. 2172239-62-0)

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid, identified by its CAS number 2172239-62-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, represents a convergence of advanced chemical methodologies and biological targeting strategies. The compound's unique architecture, featuring a combination of fused rings, amino functionalities, and ester-like moieties, positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The structural complexity of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid is not merely a testament to the ingenuity of synthetic chemists but also underscores its potential utility in modulating biological pathways. The presence of the fluoren-9-ylmethyl moiety and the bicyclo[3.1.0]hexane scaffold suggests a high degree of steric and electronic tunability, which is crucial for designing molecules with precise biological activity. Such features are often exploited in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical disease pathways.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The bicyclo[3.1.0]hexane core, a subset of bicyclic systems, is particularly noteworthy for its ability to mimic natural product scaffolds while offering enhanced metabolic stability and binding affinity. The incorporation of an amino group further extends the compound's potential as a chiral building block or an intermediate in the synthesis of more complex derivatives.

The fluoren-9-ylmethyl moiety, on the other hand, introduces a bulky aromatic group that can influence both the solubility and interactions of the molecule with biological targets. This feature is particularly relevant in the context of drug design, where steric hindrance can be leveraged to improve binding selectivity. Additionally, the methoxycarbonyl (MOC) protecting group on the amino functionality suggests that this compound may serve as a precursor in peptide or protein mimetic synthesis, where such groups are commonly employed to stabilize reactive intermediates.

From a synthetic perspective, the preparation of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid would likely involve multi-step reactions encompassing cyclization, functional group interconversions, and protection-deprotection strategies. The synthesis would require careful optimization to ensure high yields and purity, given the sensitivity of some functional groups to reaction conditions. Advanced techniques such as transition-metal catalysis or organometallic chemistry might be employed to facilitate key bond-forming steps.

The potential applications of this compound are vast and span multiple therapeutic areas. In oncology research, for instance, molecules with similar structural motifs have been investigated for their ability to inhibit kinases or other enzymes overexpressed in cancer cells. The bicyclo[3.1.0]hexane scaffold is particularly relevant here due to its prevalence in natural products known for their antitumor activity. Furthermore, the presence of an ester function suggests that this compound could be further modified into prodrugs or bioconjugates designed for targeted delivery.

In neurodegenerative disease research, analogs with structural similarities have shown promise in modulating neurotransmitter systems or inhibiting proteolytic enzymes implicated in neuroinflammation and neuronal death. The ability to fine-tune electronic properties through substituents like the fluorenylmethyl group could allow for selective engagement with specific neural receptors or ion channels.

The field of medicinal chemistry has increasingly recognized the importance of structure-based drug design (SBDD), where computational modeling plays a pivotal role in predicting molecular interactions and optimizing lead compounds. Given its complex structure, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}oxy)acetic acid would be an excellent candidate for molecular docking studies against known protein targets. Such simulations could provide insights into its binding mode and guide modifications aimed at enhancing potency or selectivity.

Recent advancements in synthetic biology have also opened new avenues for utilizing this compound as a scaffold for enzyme engineering or as a precursor in biosynthetic pathways engineered for novel drug production. The modular nature of its structure allows for easy derivatization, making it adaptable to various synthetic strategies ranging from classical organic synthesis to enzymatic catalysis.

The pharmacokinetic profile of any derivative derived from this compound would be influenced by factors such as solubility, metabolic stability, and route of administration. Computational tools like Quantitative Structure-Affinity Relationship (QSAR) models could help predict these properties based on structural features like molecular weight, lipophilicity (LogP), polar surface area (PSA), and hydrogen bond donors/acceptors (HBA/HBD).

In conclusion,2-( { 3 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) b i c y c l o 3 . 1 . 0 h e x a n - 1 - y l f o r m am i d o } o x y ) acetic acid ( C A S N o . 2 1 7 2 2 3 9 - 6 2 - 0 ) represents a structurally sophisticated molecule with significant potential in pharmaceutical research and development。 Its unique combination of functional groups， along with its heterocyclic framework， positions it as an attractive candidate for further exploration。 As our understanding of biological pathways continues to expand， compounds like this one will play an increasingly important role in addressing complex diseases through targeted molecular interventions。